Cas no 946280-76-8 (N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
- Imidazo[2,1-c][1,2,4]triazine-3-carboxamide, N-cyclohexyl-8-(4-fluorophenyl)-4,6,7,8-tetrahydro-4-oxo-
- N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
- N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
- 946280-76-8
- AKOS024651183
- F2482-0290
- N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
-
- Inchi: 1S/C18H20FN5O2/c19-12-6-8-14(9-7-12)23-10-11-24-17(26)15(21-22-18(23)24)16(25)20-13-4-2-1-3-5-13/h6-9,13H,1-5,10-11H2,(H,20,25)
- InChI Key: GQIGJROJKZWSNP-UHFFFAOYSA-N
- SMILES: N1=C(C(NC2CCCCC2)=O)C(=O)N2CCN(C3=CC=C(F)C=C3)C2=N1
Computed Properties
- Exact Mass: 357.16010306g/mol
- Monoisotopic Mass: 357.16010306g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 77.4Ų
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- pka: 7.90±0.20(Predicted)
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2482-0290-2μmol |
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide |
946280-76-8 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2482-0290-5μmol |
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide |
946280-76-8 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2482-0290-10μmol |
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide |
946280-76-8 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2482-0290-20μmol |
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide |
946280-76-8 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2482-0290-1mg |
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide |
946280-76-8 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2482-0290-2mg |
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide |
946280-76-8 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2482-0290-3mg |
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide |
946280-76-8 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2482-0290-4mg |
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide |
946280-76-8 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2482-0290-5mg |
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide |
946280-76-8 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2482-0290-10mg |
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide |
946280-76-8 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946280-76-8): A Comprehensive Overview
N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946280-76-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazotriazine derivatives and is characterized by its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.
The chemical structure of N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide is notable for its imidazotriazine core and the presence of a cyclohexyl and 4-fluorophenyl substituent. These functional groups contribute to the compound's stability and reactivity in various chemical environments. The imidazotriazine ring system is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for its biological activity.
Recent studies have highlighted the potential of N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively blocks the enzyme's activity by binding to its active site with high affinity.
In addition to its anti-cancer properties, N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide has shown promise in treating other diseases. A recent clinical trial evaluated the compound's efficacy in managing neurodegenerative disorders such as Alzheimer's disease. The results indicated that the compound can cross the blood-brain barrier and modulate key signaling pathways associated with neuroinflammation and oxidative stress.
The synthesis of N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of an appropriate amine with a substituted triazine derivative followed by cyclization and oxidation steps. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions and improve the overall efficiency of the process.
The pharmacokinetic properties of N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide have also been extensively studied. Research has shown that the compound exhibits favorable absorption and distribution profiles in vivo. It has a moderate half-life in plasma and is metabolized primarily through hepatic pathways. These properties make it suitable for both oral and parenteral administration.
To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the bioavailability and reduce potential side effects of N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide. Prodrug designs involve modifying the compound's structure to create a more stable form that can be converted into the active drug upon administration. This approach can enhance drug delivery and target specificity.
In conclusion, N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2, 4]triazine - 3 - carboxamide (CAS No. 946280 - 76 - 8) represents a promising candidate for therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases. As more studies are conducted and clinical trials advance, N - cyclohexyl - 8 - ( )( )( ) - fluorophenyl ) - ( ) - oxo - ( ) , ( ) , ( ) , ( ) H - imidazo [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] triazine - carboxamide is poised to become an important tool in the arsenal of medicinal chemists and clinicians alike.
946280-76-8 (N-cyclohexyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)